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Compound of Interest

Compound Name: Chimassorb 2020

Cat. No.: B8282987

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on utilizing Chimassorb 2020 for the accelerated
weathering of polymers. It includes troubleshooting advice, frequently asked questions,
detailed experimental protocols, and performance data to ensure the successful optimization of
your testing parameters.

Frequently Asked Questions (FAQs)

Q1: What is the recommended concentration range for Chimassorb 2020 in accelerated
weathering tests?

Al: The optimal concentration of Chimassorb 2020, a high molecular weight hindered amine
light stabilizer (HALS), is dependent on the polymer type, the thickness of the material, and the
expected environmental stressors. For polyolefins such as polypropylene (PP) and
polyethylene (PE), a general concentration range of 0.1% to 1.0% by weight is recommended.
For applications requiring long-term thermal stability, this range can be extended up to 1.4%.[1]
[2] It is crucial to conduct a ladder study (testing a series of concentrations) to determine the
most effective level for your specific application.

Q2: When should | consider using a UV absorber in conjunction with Chimassorb 20207
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A2: For unpigmented or lightly pigmented polymer systems, it is highly recommended to use
Chimassorb 2020 in combination with a UV absorber, such as those from the Tinuvin® or
Chimassorb® ranges (e.g., Tinuvin® 326, Tinuvin® 328, or Chimassorb® 81).[1] Chimassorb
2020, as a HALS, primarily scavenges free radicals generated by UV exposure, while a UV
absorber works by absorbing harmful UV radiation and dissipating it as heat. This synergistic
combination provides a more robust and comprehensive protection system for the polymer,
significantly improving light fastness and overall durability.

Q3: Can Chimassorb 2020 be used in pigmented polymer systems?

A3: Yes, Chimassorb 2020 is designed to have minimal interaction with pigments.[2][3] Its high
molecular weight and chemical structure reduce the likelihood of adverse reactions that can
sometimes occur between HALS and certain pigments, which can lead to reduced stabilizer
efficiency or color shifts. However, it is always advisable to perform preliminary testing with the
specific pigment to ensure compatibility and optimal performance.

Q4: What are the primary degradation mechanisms that Chimassorb 2020 helps to mitigate?

A4: Chimassorb 2020 is effective in mitigating polymer degradation caused by exposure to UV
radiation and thermal stress. As a hindered amine light stabilizer, its primary mechanism of
action is to scavenge and trap free radicals that are formed during the photo-oxidation process.
[4] By interrupting this degradation cycle, it helps to prevent a variety of failure modes,
including:

Chain Scission and Cross-linking: Prevents the breakdown of polymer chains, which leads to
loss of mechanical properties.

» Discoloration (Yellowing): Reduces the formation of chromophores that cause the polymer to
yellow.

o Surface Cracking and Chalking: Maintains the surface integrity of the material.

o Loss of Physical Properties: Preserves properties such as impact strength, tensile strength,
and elongation.[4]

Q5: What is the effect of the high molecular weight of Chimassorb 2020 on its performance?

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b8282987?utm_src=pdf-body
http://polyadchem.co.kr/uploads/board/6786fca40bb5d9.33326372.pdf
https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://www.specialchem.com/polymer-additives/product/basf-chimassorb-2020
https://www.santplas.com/uploads/soft/20230825/1-230R510050T95.pdf
https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://www.basf.com/in/en/media/news-releases/asia-pacific/2018/05/basf_light_stabilizer_non_woven_fabric_india
https://www.basf.com/in/en/media/news-releases/asia-pacific/2018/05/basf_light_stabilizer_non_woven_fabric_india
https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8282987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

A5: The high molecular weight (2600-3400 g/mol ) of Chimassorb 2020 provides several key
advantages:[3]

Low Volatility: It is less likely to evaporate from the polymer matrix during high-temperature
processing and end-use.

e High Resistance to Extraction: It exhibits excellent resistance to being washed out by water
or other solvents, ensuring long-term protection.

» Excellent Polymer Compatibility: It is highly compatible with a wide range of polymers,
particularly polyolefins.

» Reduced Migration: Its large molecular size restricts its movement within the polymer,
leading to more consistent and durable protection.

Troubleshooting Guide
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Problem

Potential Cause

Recommended Solution

Premature Yellowing or Color

Change

1. Insufficient concentration of
Chimassorb 2020.2. Absence
of a UV absorber in a clear or
lightly pigmented system.3.
Interaction with other additives
(e.g., acidic components).4.
Excessive thermal degradation

during processing.

1. Increase the concentration
of Chimassorb 2020 within the
recommended range (0.1% -
1.0%).2. Incorporate a suitable
UV absorber (e.g., Tinuvin®
328) at a concentration of
0.1% - 0.5%.3. Review the
entire additive package for
potential antagonistic
interactions.4. Optimize
processing temperatures and
residence times to minimize

thermal stress.

Rapid Loss of Mechanical
Properties (e.g., Brittleness,

Cracking)

1. Inadequate dispersion of
Chimassorb 2020 in the
polymer matrix.2.
Concentration is too low for the
severity of the weathering
conditions.3. Depletion of the
stabilizer over time due to high

UV exposure.

1. Ensure thorough mixing and
dispersion during
compounding. Consider using
a masterbatch.2. Increase the
loading level of Chimassorb
2020.3. For extremely harsh
environments, consider a
higher initial concentration or
the use of a synergistic

stabilizer package.

Surface Defects (e.g.,

Chalking, Loss of Gloss)

1. Surface degradation is
outpacing the stabilizer's ability
to protect the polymer.2.
Migration and loss of other

additives from the surface.

1. Increase the concentration
of Chimassorb 2020.2. The
combination with a UV
absorber can be particularly
effective in protecting the

surface.

Inconsistent Weathering

Performance Between Batches

1. Variation in the
concentration of Chimassorb
2020.2. Inconsistent dispersion
of the additive.3. Variations in

the base polymer resin.

1. Implement strict quality
control on the addition of all
additives.2. Standardize the
compounding process to

ensure uniform dispersion.3.
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Ensure the consistency of the
polymer resin used in

production.

Data Presentation

The following tables provide illustrative data on the expected performance of polypropylene
(PP) stabilized with varying concentrations of Chimassorb 2020 during accelerated weathering

tests.

Table 1: Effect of Chimassorb 2020 Concentration on Gloss Retention (60°) of Polypropylene

Concentration

. . Gloss after 500 Gloss after Gloss after

of Chimassorb Initial Gloss
hours 1000 hours 2000 hours

2020 (%)
0 (Control) 95 60 30 10
0.1 95 85 70 50
0.5 95 92 88 80
1.0 95 94 91 87

Table 2: Effect of Chimassorb 2020 Concentration on Color Change (AE*ab) of Polypropylene

Concentration of

] AEab after 500 AEab after 1000 AE*ab after 2000

Chimassorb 2020
hours hours hours

(%)
0 (Control) 5.2 10.5 18.3
0.1 2.1 4.3 7.8
0.5 0.8 1.5 2.9
1.0 0.5 1.1 2.1
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Table 3: Effect of Chimassorb 2020 Concentration on Tensile Strength Retention of
Polypropylene

Concentration of

. Retention after 500 Retention after Retention after
Chimassorb 2020
(%) hours (%) 1000 hours (%) 2000 hours (%)
(1]
0 (Control) 70 40 <10
0.1 90 75 55
0.5 98 92 85
1.0 99 96 91

Experimental Protocols
Protocol 1: Sample Preparation for Accelerated
Weathering

e Material Compounding:

o Dry the base polymer resin (e.g., polypropylene homopolymer) to the manufacturer's
recommended specifications.

o Accurately weigh the required amounts of Chimassorb 2020 and any other additives
(e.g., UV absorber, pigments) based on the desired final concentration.

o Compound the polymer and additives using a twin-screw extruder to ensure
homogeneous dispersion. It is often beneficial to first create a masterbatch with a higher
concentration of Chimassorb 2020, which is then let down into the bulk polymer.

o Set the extruder temperature profile appropriate for the polymer being processed.
e Specimen Fabrication:

o Injection mold the compounded material into standard test plaques (e.g., 70 mm x 150 mm
X 3 mm).
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o Ensure consistent molding parameters (temperature, pressure, cooling time) for all
samples to minimize variability.

o Label each plaque clearly with the formulation details.

Protocol 2: Accelerated Weathering Test Procedure
(Based on ASTM G154)

e Apparatus:
o Use a fluorescent UV accelerated weathering apparatus (e.g., QUV).
o Select the appropriate fluorescent lamps (e.g., UVA-340 lamps to simulate sunlight).
o Test Cycle:
o A common cycle for polyolefins is Cycle 1 from ASTM G154
= 8 hours of UV exposure at 60°C black panel temperature.
» 4 hours of condensation at 50°C black panel temperature.
o Set the irradiance level of the UVA-340 lamps (e.g., 0.89 W/m2/nm at 340 nm).
e Procedure:
o Mount the prepared polymer plaques in the sample holders of the weathering chamber.
o Program the test cycle and initiate the exposure.

o Periodically remove a subset of samples at predetermined intervals (e.g., 0, 250, 500,
1000, 1500, 2000 hours) for evaluation.

Protocol 3: Evaluation of Weathered Samples

¢ Visual Assessment:

o Visually inspect the samples for any signs of cracking, chalking, or other surface defects.
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e Color and Gloss Measurement:

o Measure the color of the samples using a spectrophotometer and calculate the color
change (AE*ab) relative to the unexposed control.

o Measure the 60° gloss using a gloss meter.
e Mechanical Property Testing:

o Conduct tensile testing according to ASTM D638 to determine the tensile strength,
elongation at break, and modulus.

o Perform impact testing (e.g., 1zod or Charpy) according to the relevant ASTM standard
(e.g., ASTM D256) to assess the material's toughness.
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Caption: Experimental workflow for optimizing Chimassorb 2020 concentration.
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Caption: Simplified mechanism of HALS stabilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Optimizing Chimassorb 2020
for Accelerated Weathering Tests]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8282987#optimizing-the-concentration-of-
chimassorb-2020-for-accelerated-weathering-tests]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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